Cas no 168297-78-7 ((3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride)

• Product Name: (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride
• CAS No: 168297-78-7
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• CID: 5210432
• PubChem ID: 75525904
• Update Time: 2026-03-06

(3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-2,4-dimethyl-pentan-2-ol hydrochloride
• (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride

• Inchi： 1S/C7H17NO.ClH/c1-5(2)6(8)7(3,4)9;/h5-6,9H,8H2,1-4H3;1H/t6-;/m0./s1
• InChI Key： OKJSFUGOWDKOGK-RGMNGODLSA-N
• SMILES： [C@H](N)(C(C)C)C(O)(C)C.Cl

Additional information on (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride

Introduction to (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride (CAS No. 168297-78-7)

(3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride, with the CAS number 168297-78-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically its (3S) configuration, plays a crucial role in its biological activity and interactions with target molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations. This property is particularly valuable in the design of drug delivery systems where bioavailability and stability are critical factors. The presence of both methyl groups at the 2 and 4 positions contributes to the steric environment around the amine functionality, influencing its reactivity and binding affinity.

Recent research in the field of medicinal chemistry has highlighted the importance of stereoselective synthesis in developing novel therapeutic agents. (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride exemplifies this principle, as its enantiomeric purity is essential for achieving desired pharmacological effects. Advances in asymmetric synthesis techniques have enabled the efficient production of this compound with high enantiomeric excess, facilitating further investigation into its biological potential.

One of the most promising applications of (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride is in the development of central nervous system (CNS) drugs. Studies have shown that chiral amines can exhibit significant differences in their pharmacological profiles depending on their stereochemical configuration. The (3S) enantiomer of this compound has demonstrated potential as a precursor for neuroactive molecules, including those targeting neurotransmitter receptors and ion channels.

In addition to its CNS applications, (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride has shown promise in the treatment of metabolic disorders. Research indicates that this compound can modulate key enzymes involved in glucose metabolism and lipid biosynthesis. By interacting with specific metabolic pathways, it may offer therapeutic benefits in managing conditions such as diabetes and hyperlipidemia. The hydrochloride salt form enhances its bioavailability, allowing for more effective delivery to target tissues.

The synthesis of (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride involves multi-step organic reactions, including reduction, alkylation, and stereoselective transformations. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes. For instance, transition metal-catalyzed asymmetric hydrogenation has enabled the selective reduction of prochiral ketones to produce enantiomerically pure amines with high yields. Such innovations are crucial for ensuring a reliable supply of this compound for research and commercial purposes.

The biological activity of (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride is further enhanced by its ability to form stable complexes with other biomolecules. This property makes it a valuable intermediate in the design of prodrugs and targeted drug delivery systems. By incorporating this compound into larger molecular frameworks, researchers can develop novel therapeutics with improved specificity and reduced side effects.

Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride and biological targets. These studies provide insights into binding affinities, enzyme kinetics, and metabolic pathways, aiding in the optimization of drug candidates. The integration of computational methods with experimental data has accelerated the discovery process in pharmaceutical research.

The future prospects for (3S)-3-amino-2,4-dimethylpentan-2-ol hydrochloride are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of chiral chemistry continues to evolve, compounds like this one are likely to play a pivotal role in next-generation drug development.